Cas no 1443344-24-8 (Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate)

Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate is a specialized organic compound featuring a phenyl ketone ester structure with methyl and propoxy substituents. This compound is primarily utilized as an intermediate in synthetic organic chemistry, particularly in the preparation of fine chemicals, pharmaceuticals, and agrochemicals. Its key advantages include a well-defined molecular structure, which facilitates controlled reactivity in condensation and nucleophilic addition reactions. The presence of both electron-donating (propoxy) and electron-withdrawing (oxoacetate) groups enhances its versatility in synthetic applications. The ethyl ester moiety further improves solubility in organic solvents, making it suitable for diverse reaction conditions. Its stability under standard storage conditions ensures reliable performance in laboratory and industrial settings.
Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate structure
1443344-24-8 structure
Product Name:Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate
CAS No:1443344-24-8
MF:C14H18O4
MW:250.290324687958
CID:5696468
PubChem ID:91656679
Update Time:2025-10-30

Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate
    • Ethyl 3-methyl-4-n-propoxybenzoylformate
    • Ethyl2-(3-methyl-4-propoxyphenyl)-2-oxoacetate
    • 1443344-24-8
    • Benzeneacetic acid, 3-methyl-α-oxo-4-propoxy-, ethyl ester
    • MDL: MFCD18426858
    • Inchi: 1S/C14H18O4/c1-4-8-18-12-7-6-11(9-10(12)3)13(15)14(16)17-5-2/h6-7,9H,4-5,8H2,1-3H3
    • InChI Key: BUGXMNUQEZNUIN-UHFFFAOYSA-N
    • SMILES: O(CCC)C1C=CC(C(C(=O)OCC)=O)=CC=1C

Computed Properties

  • Exact Mass: 250.12050905g/mol
  • Monoisotopic Mass: 250.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 368.8±35.0 °C at 760 mmHg
  • Flash Point: 161.8±26.0 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate Security Information

Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD12142233-1g
Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate
1443344-24-8 97%
1g
$437 2024-07-23
Crysdot LLC
CD12142233-5g
Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate
1443344-24-8 97%
5g
$1177 2024-07-23

Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate Related Literature

Additional information on Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate

Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate (CAS No. 1443344-24-8): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate (CAS No. 1443344-24-8) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxoacetates and is characterized by its 3-methyl-4-propoxyphenyl substituent, which imparts specific biological activities and pharmacological properties.

The chemical structure of Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate is composed of an ethyl ester group, a ketone moiety, and a substituted phenyl ring. The presence of the propoxy group on the phenyl ring is particularly noteworthy, as it can influence the compound's solubility, stability, and interaction with biological targets. This structural complexity makes it a valuable candidate for various research and development activities in the pharmaceutical industry.

Recent studies have highlighted the potential of Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function, potentially offering neuroprotective benefits. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate exhibited significant neuroprotective effects in cellular models of Parkinson's disease by reducing oxidative stress and inhibiting apoptosis.

In addition to its neuroprotective properties, Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate has also shown promise in anti-inflammatory and antioxidant applications. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting pro-inflammatory cytokines and mediators, making it a potential candidate for developing new anti-inflammatory drugs.

The antioxidant properties of Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate are another area of interest. Oxidative stress is a common factor in many diseases, including cardiovascular disorders and cancer. Research has shown that this compound can scavenge free radicals and upregulate antioxidant enzymes, thereby protecting cells from oxidative damage. A study published in *Free Radical Biology and Medicine* reported that Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate significantly reduced oxidative stress markers in both in vitro and in vivo models.

The pharmacokinetic profile of Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate is another critical aspect that has been extensively studied. Its bioavailability, distribution, metabolism, and excretion (ADME) properties are crucial for determining its potential as a therapeutic agent. Preclinical data suggest that this compound has favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.

Clinical trials are currently underway to further evaluate the safety and efficacy of Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various disease conditions.

In conclusion, Ethyl 2-(3-methyl-4-propoxyphenyl)-2-oxoacetate (CAS No. 1443344-24-8) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, coupled with its promising biological activities, makes it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds great promise for advancing the treatment of various diseases.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd